Cas no 113009-82-8 (4-Morpholinecarboxaldehyde-13C)

• Product Name: 4-Morpholinecarboxaldehyde-13C
• CAS No: 113009-82-8
• MF: C₅H₉NO₂
• MW: 116.123116254807
• CID: 1063932
• PubChem ID: 71750844
• Update Time: 2025-11-02

4-Morpholinecarboxaldehyde-13C Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxaldehyde-13C
• 4-Morpholinecarboxal
• N-ForMylMorpholine-13C
• morpholine-4-carbaldehyde
• DB-272630
• CID 71750844
• 113009-82-8
• DTXSID80858147
• Morpholine-4-(~13~C)carbaldehyde
• Morpholine-4-carbaldehyde-13C

• Inchi： 1S/C5H9NO2/c7-5-6-1-3-8-4-2-6/h5H,1-4H2/i5+1
• InChI Key： LCEDQNDDFOCWGG-HOSYLAQJSA-N
• SMILES： O1CCN([13CH]=O)CC1

Computed Properties

• Exact Mass: 116.06700
• Monoisotopic Mass: 116.066683365g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 0.04880

Additional information on 4-Morpholinecarboxaldehyde-13C

Comprehensive Guide to 4-Morpholinecarboxaldehyde-13C (CAS No. 113009-82-8): Properties, Applications, and Market Insights

4-Morpholinecarboxaldehyde-13C (CAS No. 113009-82-8) is a stable isotope-labeled derivative of 4-Morpholinecarboxaldehyde, widely used in NMR spectroscopy, metabolic research, and pharmaceutical development. This compound is particularly valuable for scientists seeking to trace molecular pathways or enhance analytical precision. The 13C labeling provides a non-radioactive tool for advanced studies, making it a critical reagent in modern chemistry and life sciences.

The chemical structure of 4-Morpholinecarboxaldehyde-13C features a morpholine ring attached to a formyl group, with the carbon-13 isotope strategically placed for detection. This design enables researchers to track its incorporation into larger molecules, such as drug intermediates or biomarkers. Its stability and compatibility with organic solvents further enhance its utility in synthetic chemistry and material science applications.

One of the most prominent uses of 4-Morpholinecarboxaldehyde-13C is in drug discovery, where it serves as a building block for isotope-labeled pharmaceuticals. With the growing demand for precision medicine and personalized therapeutics, this compound has gained attention for its role in developing targeted therapies. Researchers also employ it in proteomics and metabolomics to study disease mechanisms at the molecular level.

In the field of analytical chemistry, 4-Morpholinecarboxaldehyde-13C is instrumental in quantitative NMR (qNMR) and mass spectrometry. Its distinct isotopic signature allows for accurate quantification of complex mixtures, addressing challenges in quality control and regulatory compliance. This aligns with current trends in green chemistry, as it reduces the need for hazardous reagents in analytical workflows.

The market for isotope-labeled compounds like 4-Morpholinecarboxaldehyde-13C is expanding, driven by advancements in medical diagnostics and biotechnology. Key players in the pharmaceutical and academic research sectors are increasingly adopting these materials to improve experimental accuracy. Additionally, the rise of AI-driven drug design has further amplified demand for high-purity labeled reagents to validate computational models.

For researchers sourcing 4-Morpholinecarboxaldehyde-13C, factors such as isotopic purity, solubility, and storage conditions are critical. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with industry standards. Proper handling—such as storage in a dry, cool environment—preserves its stability for long-term use.

Looking ahead, innovations in synthetic methodology and isotope labeling techniques are expected to enhance the accessibility of 4-Morpholinecarboxaldehyde-13C. As interdisciplinary research bridges gaps between chemistry, biology, and data science, this compound will likely play a pivotal role in next-generation scientific breakthroughs.